1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride

• Molecular Formula: C5H10Cl3N
• Molecular Weight: 190.49 g/mol
• IUPAC Name: (3,3-dichlorocyclobutyl)methanamine;hydrochloride
• InChI: InChI=1S/C5H9Cl2N.ClH/c6-5(7)1-4(2-5)3-8;/h4H,1-3,8H2;1H
• InChI Key: JMBSIXOFFLAEDI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(Cl)Cl)CN.Cl

Description

1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride is an organic compound with a unique cyclobutyl ring structure substituted with two chlorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride typically involves the following steps:

Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a involving appropriate precursors.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups using nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under appropriate conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted cyclobutyl derivatives.

Scientific Research Applications

1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(3-Bromophenyl)cyclobutylmethanamine hydrochloride: Similar structure with a bromine atom instead of chlorine.

1-(3-Chlorophenyl)cyclopropylmethanamine hydrochloride: Contains a cyclopropyl ring instead of a cyclobutyl ring.

Uniqueness

1-(3,3-Dichlorocyclobutyl)methanamine hydrochloride is unique due to its specific substitution pattern and ring structure, which confer distinct chemical and biological properties compared to similar compounds.